1-(3,5-Dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3,5-dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H23N3O/c1-4-9-24-20-8-6-5-7-19(20)23-22(24)17-13-21(26)25(14-17)18-11-15(2)10-16(3)12-18/h4-8,10-12,17H,1,9,13-14H2,2-3H3
• InChI Key: HGBZWKXDWCLHIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC=C)C
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

1-(3,5-Dimethylphenyl)-4-(1-prop-2-enylbenzimidazol-2-yl)pyrrolidin-2-one is a chemical compound that has been widely studied for its potential applications in scientific research. It is a pyrrolidone derivative with a benzimidazole ring system, which gives it unique properties that make it useful for a variety of research purposes. In

Scientific Research Applications

Thromboxane A2 Receptor Antagonists

Compounds with structural similarities, including benzimidazole and imidazo[4,5-b]pyridine derivatives, have been synthesized for evaluation as potential thromboxane A2/prostaglandin H2 (TXA2/PGH2) receptor antagonists. These studies highlight the compound's potential in medicinal chemistry, particularly for cardiovascular diseases, by inhibiting the receptor's action, which plays a critical role in platelet aggregation and vascular constriction (Nicolaï et al., 1993).

Polymeric Materials

Research on hyperbranched polybenzimidazoles (HPBIs) derived from AB2 monomers showcases the application of benzimidazole-containing compounds in developing materials with excellent thermal properties and solubility in aprotic solvents. These materials are significant for high-performance applications, including fuel cells and advanced engineering plastics (Li et al., 2006).

Organic Electronics and Photophysics

Compounds with benzimidazole frameworks have been utilized in synthesizing organic electronic materials, demonstrating unique photophysical properties. For instance, rhenium(I) complexes containing pyridylimidazo[1,5-a]pyridine ligands have been studied for their charge transfer and dual emission properties, indicating potential applications in organic light-emitting diodes (OLEDs) and sensors (Salassa et al., 2008).

Catalysis

Benzimidazole derivatives have also found application in catalysis, such as in the asymmetric transfer hydrogenation of ketones using complexes derived from related ligands. This process is critical in the pharmaceutical industry for producing chiral molecules with high purity (Magubane et al., 2017).